2,4-Difluoro-3-methoxyphenylacetic acid
Overview
Description
2,4-Difluoro-3-methoxyphenylacetic acid is a chemical compound with the molecular formula C9H8F2O3 and a molecular weight of 202.15 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2,4-Difluoro-3-methoxyphenylacetic acid can be represented by the SMILES notation: COC1=C (C=CC (=C1F)CC (=O)O)F . This notation indicates the presence of a methoxy group (-OCH3), two fluorine atoms (F), and a carboxylic acid group (-COOH) attached to a phenyl ring.Physical And Chemical Properties Analysis
2,4-Difluoro-3-methoxyphenylacetic acid is a solid at room temperature . It has a molecular weight of 202.15 and a molecular formula of C9H8F2O3 .Scientific Research Applications
- The compound has been employed in neurochemical research, particularly in the study of neurotransmitters and their metabolites. For instance, a fluorimetric method using 2,4-Difluoro-3-methoxyphenylacetic acid has been developed to estimate 4-hydroxy-3-methoxyphenylacetic acid (homovanillic acid) levels in normal brain tissue . Understanding neurotransmitter metabolism is crucial for unraveling brain function and disorders.
- 2,4-Difluoro-3-methoxyphenylacetic acid falls within the realm of organofluorine chemistry. This field focuses on compounds containing fluorine atoms and their diverse applications. Researchers study the reactivity, stability, and unique properties of organofluorine compounds, including this acid .
Neurochemical Studies
Organofluorine Chemistry
Mechanism of Action
properties
IUPAC Name |
2-(2,4-difluoro-3-methoxyphenyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O3/c1-14-9-6(10)3-2-5(8(9)11)4-7(12)13/h2-3H,4H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRCGWQOBPODKMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)CC(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-3-methoxyphenylacetic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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